methyl 4-{[(2-methyl-4-oxo-3-phenoxy-4H-chromen-7-yl)oxy]methyl}benzoate

• IUPAC Name: methyl 4-[(2-methyl-4-oxo-3-phenoxychromen-7-yl)oxymethyl]benzoate
• InChI: InChI=1S/C25H20O6/c1-16-24(31-19-6-4-3-5-7-19)23(26)21-13-12-20(14-22(21)30-16)29-15-17-8-10-18(11-9-17)25(27)28-2/h3-14H,15H2,1-2H3
• InChI Key: IYGXKRPMGVTNBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCC3=CC=C(C=C3)C(=O)OC)OC4=CC=CC=C4
• Molecular Formula: C25H20O6
• Molecular Weight: 416.4 g/mol

Description

This compound is a derivative of chromen, which is a chemical compound with a bicyclic structure, consisting of a benzene ring fused to a heterocyclic pyran ring. Chromen derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects.

Scientific Research Applications

Synthesis and Structural Analysis

• Research has been conducted on the synthesis and structure determination of closely related compounds, such as ethyl 2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, showcasing the significance of crystallography in understanding molecular configurations and interactions (Manolov, Morgenstern, & Hegetschweiler, 2012). This foundation aids in the development of new materials with tailored properties.

Catalysis and Reaction Efficiency

• The efficiency of iron-catalyzed benzylation processes for creating benzylated products, including coumarin derivatives, highlights the compound's role in pharmaceutical synthesis, such as the production of anticoagulants like Phenprocoumon (Kischel, Mertins, Michalik, Zapf, & Beller, 2007).

Sensor Development

• Novel anion sensors have been developed using derivatives for the selective detection of fluoride ions, showcasing the potential of these compounds in environmental monitoring and healthcare (Ma, Li, Zong, Men, & Xing, 2013).

Material Science

• Research into the mesophase behavior of laterally methyl substituted phenyl azo benzoates reveals insights into the design of liquid crystal displays and other optoelectronic devices (Naoum, Fahmi, Alaasar, & Ahmed, 2011).

Photoluminescent Properties

• The synthesis and study of 1,3,4-oxadiazole derivatives, including cholesteryl and methyl benzoates, have contributed to the development of materials with specific photoluminescent properties, suitable for applications in sensing and display technologies (Han, Wang, Zhang, & Zhu, 2010).

Intermediate for Biosynthesis

• Methyl 4-(5-formyl-2-methoxyphenoxy)benzoate serves as an important intermediate in the synthesis of natural products with biological activities, illustrating the compound's utility in drug discovery and development (Hong-xiang, 2012).